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Compound of Interest

Compound Name: cobalt(2+);dioxido(dioxo)chromium

Cat. No.: B089288 Get Quote

Essential Safety and Handling Guide for Cobalt(II)
Chromate
Chemical Identity: Cobalt(2+);dioxido(dioxo)chromium, also known as Cobalt(II) chromate.

CAS Number: 13455-25-9 Molecular Formula: CoCrO₄[1][2][3]

This document provides crucial safety protocols and logistical information for the handling and

disposal of cobalt(II) chromate, a compound recognized for its significant health and

environmental hazards. The following procedures are designed for researchers, scientists, and

drug development professionals to ensure safe laboratory operations.

Hazard Summary
Cobalt(II) chromate is a hazardous substance with multiple classifications. It is an oxidizing

solid that may intensify fire and is known to be a carcinogen.[1][4][5][6][7] Exposure can lead to

severe allergic reactions on the skin or respiratory difficulties if inhaled.[5][8][9] Furthermore, it

is very toxic to aquatic life, with long-lasting effects.[1][5][6]
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Hazard Classification Description

Carcinogenicity

May cause cancer.[1][5][8] All hexavalent

chromium compounds are considered

carcinogenic to workers.[4]

Sensitization

May cause an allergic skin reaction and allergy

or asthma symptoms or breathing difficulties if

inhaled.[1][5][8][9]

Aquatic Toxicity
Very toxic to aquatic life with long-lasting effects.

[1][5][6]

Oxidizing Properties

As an oxidizing solid, it may cause or intensify

fire when in contact with combustible materials.

[1][6][7]

Skin and Eye Damage
Can cause severe skin burns and eye damage.

[7]

Occupational Exposure Limits
Adherence to established occupational exposure limits (OELs) is critical to minimize health

risks. The limits for the primary components of concern, hexavalent chromium and cobalt, are

provided below.

Component Regulatory Body Exposure Limit

Hexavalent Chromium (Cr(VI)) OSHA (PEL)

5 µg/m³ as an 8-hour time-

weighted average (TWA).[10]

[11]

OSHA (Action Level)
2.5 µg/m³ as an 8-hour TWA.

[11]

Cobalt (as Co) ACGIH (TLV) 0.02 mg/m³ TWA.[9][12]

NIOSH (REL) 0.05 mg/m³ TWA.[9]

OSHA (PEL) 0.1 mg/m³ TWA.[9]
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Essential Safety and Logistical Information
A multi-layered approach to safety, combining engineering controls, personal protective

equipment, and strict operational procedures, is mandatory.

Engineering Controls
Proper engineering controls are the primary line of defense to minimize exposure.

Ventilation: All work involving cobalt(II) chromate must be conducted in a certified chemical

fume hood, glovebox, or a hard-ducted biosafety cabinet to control airborne particulates.[13]

Local exhaust ventilation should be used at the point of chemical release.[9][14]

Safety Stations: Eyewash fountains and safety showers must be readily accessible and in

close proximity to the workstation.[6][12][14]

Pressure Control: Laboratory rooms should be maintained at a negative pressure relative to

corridors to prevent the escape of contaminants.[13]

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling cobalt(II) chromate.
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Protection Type Specification Rationale and Citations

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a full facepiece.

[6][12] The specific cartridge

type (e.g., N100, R100, or

P100 filter) should be selected

based on a formal risk

assessment.[15]

Required if engineering

controls are insufficient or

during maintenance activities.

[13][16] Protects against

inhalation of carcinogenic and

sensitizing dust.[4][10]

Hand

Double gloving with nitrile or

rubber gloves is recommended

for extended use.[9][13]

Prevents skin contact, which

can cause allergic reactions

and burns.[7][9][14]

Eye and Face
Chemical safety goggles and a

face shield.[8][9][13]

Protects eyes and face from

dust particles and splashes.

[10]

Body

A dedicated lab coat,

chemical-resistant apron, or

full-body suit.[9][13][14]

Prevents contamination of

personal clothing.[13]

Contaminated clothing must be

decontaminated or disposed of

as hazardous waste.[14][16]

Footwear

Closed-toed shoes.[13]

Disposable shoe coverlets may

also be necessary depending

on the scale of work.[16]

Protects against spills and

contamination.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling ensures that safety is maintained throughout the

experimental workflow.

Pre-Operational Protocol
Review Documentation: Thoroughly read and understand the Safety Data Sheet (SDS) for

cobalt(II) chromate before beginning any work.[1][5][6]
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Verify Controls: Confirm that the chemical fume hood is functioning correctly (check airflow

monitor) and that eyewash stations and safety showers are unobstructed.

Assemble PPE: Gather all necessary PPE and inspect it for any damage. Don all required

equipment before entering the designated work area.

Prepare Workspace: Line the work surface within the fume hood with a disposable mat to

contain any spills.[13]

Chemical Handling Protocol
Work Within Fume Hood: Conduct all manipulations of cobalt(II) chromate, including

weighing and transfers, inside a certified chemical fume hood.[13]

Minimize Dust: Use techniques that minimize the generation of dust. Avoid dry sweeping;

instead, use wet cleaning methods or a HEPA-filtered vacuum for cleanup.[13]

Container Management: Keep containers of cobalt(II) chromate tightly closed when not in

use.[8][12]

Post-Operational Protocol
Decontamination: At the conclusion of work, decontaminate all equipment and the work

surface within the fume hood.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves first, followed by the lab coat (turning it inside out), face shield, and goggles.

Respiratory protection should be removed last after leaving the immediate work area.

Personal Hygiene: Immediately wash hands and any potentially exposed skin with soap and

water after removing PPE.[8][14] Do not eat, drink, or smoke in the laboratory area.[14]

Clothing: Contaminated work clothing should not be taken home.[13] It must be removed at

the end of the shift and laundered by personnel who have been informed of the hazards.[14]

[16]

Disposal Plan
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Waste containing cobalt(II) chromate must be managed as hazardous waste.

Waste Collection
Segregation: Collect all solid waste (e.g., contaminated gloves, wipes, disposable mats) and

liquid waste in separate, clearly labeled, and sealed containers.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name "Cobalt(II)

Chromate," and the associated hazards (Toxic, Oxidizer, Environmental Hazard).

Waste Disposal
Regulatory Compliance: All disposal must adhere to local, state, and federal regulations for

hazardous waste.[6][7] This substance should not be released into the environment or

disposed of via the sanitary sewer.[7][8][17]

Treatment: The standard treatment for hexavalent chromium waste involves a chemical

reduction to the less toxic chromium(III) state, followed by precipitation.[18]

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and manage the waste.[19] While cobalt is not currently regulated as a RCRA metal, the

presence of hexavalent chromium mandates that the waste be treated as hazardous.[19][20]

Recycling of cobalt and chromium from industrial waste may be a viable option through

specialized vendors.[21][22]

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines the logical steps for selecting the appropriate level of PPE when

working with cobalt(II) chromate.
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Caption: Workflow for selecting appropriate PPE for handling cobalt(II) chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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